Cas no 1511660-31-3 (4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
• CAS No: 1511660-31-3
• MF: C₈H₁₁N₇O₂S
• MW: 269.283638238907
• CID: 4603135
• Update Time: 2025-05-28

4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C8H11N7O2S/c1-15-12-8(11-14-15)13-18(16,17)7-4-2-6(10-9)3-5-7/h2-5,10H,9H2,1H3,(H,12,13)
• InChI Key： NOOVTUCVPPZYDY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=C(NN)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide (CAS No. 1511660-31-3)

The compound 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide (CAS No. 1511660-31-3) is a specialized sulfonamide derivative with a unique tetrazole moiety. Its molecular structure combines a hydrazinyl group and a methyltetrazole ring, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a bioactive scaffold due to its ability to interact with various biological targets. Researchers are particularly intrigued by its sulfonamide-tetrazole hybrid architecture, which may contribute to enhanced solubility and binding affinity in drug design.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry and material science. The inclusion of a tetrazole ring in 1511660-31-3 further elevates its relevance, as tetrazoles are known for their metabolic stability and role as carboxylic acid bioisosteres. This dual functionality aligns with current trends in fragment-based drug discovery, where researchers seek modular building blocks for high-throughput screening. Online searches for "tetrazole sulfonamide applications" or "hydrazinyl derivatives in drug development" reflect growing curiosity about such hybrid molecules.

The synthetic pathway for 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclocondensation. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, a topic frequently queried in scientific forums as "how to characterize sulfonamide-tetrazole compounds." The compound's stability under physiological conditions is another hot topic, with studies investigating its pH-dependent behavior and potential as a prodrug candidate.

From an industrial perspective, CAS 1511660-31-3 has garnered attention for its scalability in green chemistry processes. Searches for "sustainable synthesis of sulfonamides" highlight the need for eco-friendly production methods. The compound's low toxicity profile (as per preliminary studies) makes it a viable candidate for crop protection agents, resonating with the agrochemical sector's focus on environmentally benign pesticides.

In computational chemistry, molecular docking simulations of 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide suggest interactions with enzyme active sites, particularly those involving zinc metalloproteins. This has spurred discussions in online platforms about "tetrazole sulfonamides as enzyme inhibitors." Additionally, its logP value and hydrogen bonding capacity are frequently analyzed parameters, addressing common search queries like "predicting bioavailability of sulfonamide hybrids."

Future research directions for 1511660-31-3 may explore its structure-activity relationships (SAR) in anti-inflammatory or antimicrobial contexts, areas where sulfonamides historically excel. The compound's patent landscape is also under scrutiny, as evidenced by searches for "intellectual property on tetrazole sulfonamides." With the rise of AI-assisted drug discovery, datasets featuring such molecules are increasingly valuable for machine learning models predicting novel therapeutics.

In summary, 4-hydrazinyl-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide represents a convergence of medicinal chemistry innovation and industrial applicability. Its dual functional groups offer versatility for tailored molecular design, while its CAS 1511660-31-3 identifier ensures precise tracking in global chemical databases. As interdisciplinary research expands, this compound is poised to remain a focal point in discussions bridging organic synthesis, computational biology, and sustainable manufacturing.